4-(2-{[1-(3-pyridinylcarbonyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine

• IUPAC Name: pyridin-3-yl-[4-[2-(thiomorpholine-4-carbonyl)phenoxy]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H25N3O3S/c26-21(17-4-3-9-23-16-17)24-10-7-18(8-11-24)28-20-6-2-1-5-19(20)22(27)25-12-14-29-15-13-25/h1-6,9,16,18H,7-8,10-15H2
• InChI Key: PZNRMZYUQJKFAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC=C2C(=O)N3CCSCC3)C(=O)C4=CN=CC=C4
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

4-(2-{[1-(3-pyridinylcarbonyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine, also known as PBT-1, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thiomorpholines, which are cyclic organic compounds that contain a sulfur atom and a nitrogen atom in the ring structure.

Mechanism of Action

The exact mechanism of action of 4-(2-{[1-(3-pyridinylcarbonyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine is not fully understood, but it is believed to work by inhibiting the aggregation of beta-amyloid peptides, which are the main component of beta-amyloid plaques. This compound may also reduce oxidative stress and inflammation in the brain, which are both implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing the levels of beta-amyloid peptides in the brain, improving cognitive function, and reducing oxidative stress and inflammation. This compound has also been shown to be well-tolerated in animal models, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-{[1-(3-pyridinylcarbonyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine for lab experiments is its potential therapeutic application in the treatment of Alzheimer's disease. This makes this compound a valuable tool for researchers studying the pathophysiology of Alzheimer's disease and developing new treatments. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-(2-{[1-(3-pyridinylcarbonyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine, including:
1. Further studies on the mechanism of action of this compound, particularly with regard to its effects on beta-amyloid aggregation and oxidative stress.
2. Clinical trials to evaluate the safety and efficacy of this compound in the treatment of Alzheimer's disease in humans.
3. Studies on the potential therapeutic applications of this compound in other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease.
4. Development of new formulations of this compound with improved solubility and bioavailability.
5. Studies on the potential use of this compound as a diagnostic tool for Alzheimer's disease, based on its ability to reduce beta-amyloid plaque accumulation in the brain.

Synthesis Methods

The synthesis of 4-(2-{[1-(3-pyridinylcarbonyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine involves several steps, including the reaction of 4-hydroxybenzoic acid with thionyl chloride to form 4-chlorobenzoic acid. This is followed by the reaction of 4-chlorobenzoic acid with 4-(2-aminoethoxy)benzoic acid to form 4-(2-{[1-(4-chlorobenzoyl)-4-piperidinyl]oxy}benzoyl)ethoxyamine. The final step involves the reaction of 4-(2-{[1-(4-chlorobenzoyl)-4-piperidinyl]oxy}benzoyl)ethoxyamine with thiomorpholine to yield this compound.

Scientific Research Applications

4-(2-{[1-(3-pyridinylcarbonyl)-4-piperidinyl]oxy}benzoyl)thiomorpholine has been extensively studied for its potential therapeutic applications, particularly in the treatment of Alzheimer's disease. Several studies have shown that this compound can reduce the accumulation of beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.